Cas no 1265816-22-5 ((9S)-9-[[3,5-Bis(trifluoromethyl)phenyl]methoxy]-6'-methoxycinchonan)

• Product Name: (9S)-9-[[3,5-Bis(trifluoromethyl)phenyl]methoxy]-6'-methoxycinchonan
• CAS No: 1265816-22-5
• MF: C₂₉H₂₈F₆N₂O₂
• MW: 550.535248756409
• CID: 4566031
• PubChem ID: 169544997
• Update Time: 2025-06-03

(9S)-9-[[3,5-Bis(trifluoromethyl)phenyl]methoxy]-6'-methoxycinchonan Chemical and Physical Properties

Names and Identifiers

• (9S)-9-[[3,5-Bis(trifluoromethyl)phenyl]methoxy]-6'-methoxycinchonan
• (1S,2R,4S,5R)-2-((S)-((3,5-bis(trifluoromethyl)benzyl)oxy)(6-methoxyquinolin-4-yl)methyl)-5-vinylquinuclidine
• 1265816-22-5

• Inchi： 1S/C29H28F6N2O2/c1-3-18-15-37-9-7-19(18)12-26(37)27(23-6-8-36-25-5-4-22(38-2)14-24(23)25)39-16-17-10-20(28(30,31)32)13-21(11-17)29(33,34)35/h3-6,8,10-11,13-14,18-19,26-27H,1,7,9,12,15-16H2,2H3/t18-,19-,26+,27-/m0/s1
• InChI Key： XVAQGAFCDOFCAI-QJTMEEEXSA-N
• SMILES： [C@@H](OCC1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1)([C@@H]1[N@]2CC[C@H]([C@H](C2)C=C)C1)C1=CC=NC2=CC=C(OC)C=C12

Computed Properties

• Exact Mass: 550.20549711g/mol
• Monoisotopic Mass: 550.20549711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 39
• Rotatable Bond Count: 7
• Complexity: 816
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 34.6Ų

Additional information on (9S)-9-[[3,5-Bis(trifluoromethyl)phenyl]methoxy]-6'-methoxycinchonan

Compound CAS No. 1265816-22-5: (9S)-9-[[3,5-Bis(trifluoromethyl)phenyl]methoxy]-6'-methoxycinchonan

The compound with CAS No. 1265816-22-5, known as (9S)-9-[[3,5-Bis(trifluoromethyl)phenyl]methoxy]-6'-methoxycinchonan, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the cinchona alkaloid family, which is renowned for its diverse biological activities and structural complexity. The molecule's unique structure, featuring a trifluoromethyl-substituted phenyl group and a methoxy group at specific positions, contributes to its intriguing properties and potential applications in drug development.

Recent studies have highlighted the importance of cinchona alkaloids in the design of bioactive molecules due to their ability to induce specific stereochemical interactions. The 3,5-bis(trifluoromethyl)phenyl group in this compound is particularly notable for its electron-withdrawing properties, which can significantly influence the molecule's electronic environment and reactivity. This feature makes it a valuable component in the synthesis of advanced pharmaceutical agents targeting various therapeutic areas.

One of the most promising aspects of (9S)-9-[[3,5-Bis(trifluoromethyl)phenyl]methoxy]-6'-methoxycinchonan is its potential as a chiral ligand in asymmetric catalysis. The compound's chiral center at position 9 plays a critical role in inducing enantioselectivity during catalytic processes. Recent research has demonstrated its effectiveness in facilitating the synthesis of enantiopure compounds, which are essential in the development of modern medicines.

In addition to its catalytic applications, this compound has shown significant promise in the field of pharmacology. Preclinical studies suggest that it exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. The presence of the methoxy group at position 6' further enhances its bioavailability and stability, which are crucial factors for drug efficacy.

The synthesis of (9S)-9-[[3,5-Bis(trifluoromethyl)phenyl]methoxy]-6'-methoxycinchonan involves a multi-step process that combines advanced organic chemistry techniques with stereochemical control. Researchers have employed methodologies such as Suzuki coupling and Stille coupling to achieve high yields and excellent stereochemical outcomes. These findings underscore the importance of innovative synthetic strategies in advancing the field of medicinal chemistry.

Moreover, computational studies have provided valuable insights into the molecular interactions of this compound with various biological targets. Molecular docking simulations have revealed that the trifluoromethyl-substituted phenyl group interacts favorably with key residues in target proteins, suggesting a strong binding affinity. Such studies are pivotal in guiding further research into the therapeutic potential of this compound.

In conclusion, (9S)-9-[[3,5-Bis(trifluoromethyl)phenyl]methoxy]-6'-methoxycinchonan represents a cutting-edge molecule with diverse applications in both catalysis and pharmacology. Its unique structure, combined with its promising biological activities, positions it as a valuable asset in the quest for novel therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to advancements in medicinal chemistry and related disciplines.